trans-Methyl-2-butenal

• CAS No.: 497-03-0
• Product Name: trans-Methyl-2-butenal
• Molecular Formula: C5H8O
• Molecular Weight: 84.12 g/mol
• IUPAC Name: (E)-2-methylbut-2-enal
• Standard InChI: InChI=1S/C5H8O/c1-3-5(2)4-6/h3-4H,1-2H3/b5-3+
• Standard InChIKey: ACWQBUSCFPJUPN-HWKANZROSA-N
• Isomeric SMILES: C/C=C(\C)/C=O
• SMILES: CC=C(C)C=O
• Canonical SMILES: CC=C(C)C=O
• Boiling Point: 117.0 °C
• Density: d204 0.87; 0.868-0.873 (20°)
• Physical Description: Colourless liquid; penetrating, powerful green ethereal aroma
• Description: Tiglic aldehyde, also known as CH3CH=c(CH3)cho or fema 3407, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. Tiglic aldehyde is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Tiglic aldehyde has been detected in multiple biofluids, such as feces and saliva. Within the cell, tiglic aldehyde is primarily located in the cytoplasm. Tiglic aldehyde is a strong, fruit, and green tasting compound that can be found in a number of food items such as spearmint, citrus, safflower, and milk and milk products. This makes tiglic aldehyde a potential biomarker for the consumption of these food products.; Tiglic aldehyde is a hemiterpene.
• Solubility: 25 mg/mL; Slightly soluble in water; soluble in ether and most oils; soluble (in ethanol)
• Synonyms: Tiglaldehyde; (2E)-2-Methyl-2-butenal; (E)-2-Methyl-2-butenal; (E)-2-Methyl-2-butenal; (E)-2-Methylbut-2-en-1-al; NSC 2179; Tiglic Aldehyde; trans-2-Methyl-2-butenal; trans-Tiglaldehyde
• PubChem Compound: 5321950
• Last Modified: Dec 23 2021